4-Chloro-2,3-dihydro-1-benzofuran-3-amine

• IUPAC Name: 4-chloro-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H8ClNO/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-3,6H,4,10H2
• InChI Key: JQGZTFSBYXGAEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)C=CC=C2Cl)N
• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol

Description

4-Chloro-2,3-dihydro-1-benzofuran-3-amine is a chemical compound with the molecular formula C8H8ClNO. It is a derivative of benzofuran, characterized by the presence of a chlorine atom at the 4-position and an amine group at the 3-position of the dihydrobenzofuran ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2,3-dihydro-1-benzofuran-3-amine typically involves the following steps:

Starting Material: The synthesis begins with a suitable benzofuran derivative.

Amination: The amine group is introduced at the 3-position through a nucleophilic substitution reaction using ammonia or an amine derivative under controlled conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2,3-dihydro-1-benzofuran-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or quinones.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various functionalized benzofuran derivatives .

Scientific Research Applications

4-Chloro-2,3-dihydro-1-benzofuran-3-amine has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory conditions.

Material Science: The compound is explored for its potential use in the development of organic semiconductors and other advanced materials.

Chemical Research: It serves as a model compound for studying the reactivity and properties of substituted benzofurans.

Mechanism of Action

The mechanism of action of 4-Chloro-2,3-dihydro-1-benzofuran-3-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in neurotransmission or inflammation.

Pathways: It can modulate signaling pathways related to oxidative stress, apoptosis, or cell proliferation.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine: This compound has a trifluoromethyl group at the 6-position, which may enhance its biological activity.

2,3-Dihydrobenzofuran: Lacks the chlorine and amine groups, making it less reactive in certain chemical reactions.

Uniqueness

4-Chloro-2,3-dihydro-1-benzofuran-3-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both chlorine and amine groups allows for versatile chemical modifications and potential therapeutic applications .